Cas no 2137515-87-6 (2-[4-bromo-2-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[4-bromo-2-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2137515-87-6
• MF: C₂₄H₁₇BrF₃NO₄
• MW: 520.295296430588
• CID: 5255633
• Update Time: 2025-10-27

2-[4-bromo-2-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-bromo-2-(trifluoromethyl)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2-[4-bromo-2-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• Benzeneacetic acid, 4-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-(trifluoromethyl)-

• Inchi： 1S/C24H17BrF3NO4/c25-13-9-10-18(20(11-13)24(26,27)28)21(22(30)31)29-23(32)33-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19,21H,12H2,(H,29,32)(H,30,31)
• InChI Key： DSORERJQNKKQAS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 698
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6

Additional information on 2-[4-bromo-2-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

2-[4-Bromo-2-(Trifluoromethyl)Phenyl]-2-(9H-Fluoren-9-ylmethoxycarbonylamino)Acetic Acid: A Comprehensive Overview

Introduction

The compound 2-[4-bromo-2-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid, identified by the CAS number 2137515-87-6, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which combines a brominated aromatic ring, a trifluoromethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

Chemical Structure and Synthesis

The molecular structure of this compound is characterized by a central acetic acid moiety attached to two distinct aromatic systems. The first aromatic system is a brominated phenyl ring substituted with a trifluoromethyl group at the 4-position, while the second is a fluorenylmethoxycarbonyl group attached via an amino linkage. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production.

Applications in Pharmaceutical Chemistry

This compound has garnered significant attention in the pharmaceutical industry due to its potential as a building block for drug discovery. The presence of the Fmoc group makes it an ideal candidate for use in solid-phase peptide synthesis (SPPS), where it can serve as a protective group for amino acids during the synthesis of complex polypeptides. Additionally, the brominated aromatic ring and trifluoromethyl substituent contribute to its unique electronic properties, which can be exploited in the design of bioactive molecules with specific pharmacological profiles.

Recent studies have demonstrated that derivatives of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders. For instance, researchers have reported that certain analogs possess potent anti-proliferative effects on cancer cell lines, suggesting their potential as anti-cancer agents. Furthermore, the trifluoromethyl group has been shown to enhance drug stability and bioavailability, making this compound an attractive candidate for drug development.

Role in Materials Science

Beyond its applications in pharmaceutical chemistry, this compound has also found utility in materials science. Its unique structure lends itself well to the development of advanced materials with tailored properties. For example, derivatives of this compound have been used as precursors for the synthesis of high-performance polymers and nanoparticles. The fluorinated aromatic ring contributes to thermal stability and chemical resistance, while the Fmoc group provides functional versatility.

In recent years, there has been growing interest in using this compound as a precursor for the development of stimuli-responsive materials. By incorporating this compound into polymer networks, researchers have created materials that exhibit reversible changes in their physical properties in response to external stimuli such as temperature or pH. These materials hold promise for applications in sensors, drug delivery systems, and adaptive textiles.

Toxicological Considerations

As with any chemical compound intended for use in pharmaceutical or material applications, understanding its toxicological profile is critical. Initial toxicity studies have indicated that this compound exhibits low acute toxicity when administered at typical experimental doses. However, further research is needed to fully characterize its long-term effects and potential for bioaccumulation.

Recent advances in computational toxicology have enabled researchers to predict the potential toxicity of this compound using in silico models. These models suggest that the trifluoromethyl group may contribute to its metabolic stability but also raise concerns about potential off-target effects. Experimental validation of these predictions is currently underway.

Future Directions

The future prospects for 2-[4-bromo-2-(trifluoromethyl)phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid are highly promising. With ongoing advancements in synthetic chemistry and materials science, new applications for this compound are likely to emerge. Researchers are currently exploring its potential as a building block for nanotechnology applications, such as the synthesis of carbon nanotubes or graphene derivatives.

In addition to its practical applications, this compound serves as an excellent model system for studying fundamental chemical processes. Its complex structure provides opportunities for investigating reaction mechanisms under various conditions, contributing to our broader understanding of organic chemistry.